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Compound of Interest

Compound Name: Decitabine-15N4

Cat. No.: B1163417

Get Quote

Core Directive & Scientific Context
Decitabine-15N4 (5-Aza-2'-deoxycytidine-15N4) is a stable isotope-labeled analog of the

antineoplastic agent Decitabine.[1] While it is used primarily as an internal standard for mass

spectrometry, its biological activity mirrors that of the parent compound: it is a potent cytotoxic,

teratogenic, and mutagenic agent.

Critical Distinction:

Isotope Status: The Nitrogen-15 (

) label is a stable isotope. It is NOT radioactive.

Disposal Error: A common compliance failure is disposing of this compound in radioactive

waste streams. This is incorrect and incurs unnecessary costs.

Correct Classification: It must be managed as Hazardous Chemical Waste (specifically,

cytotoxic/antineoplastic waste).

This guide delineates the disposal protocols required to satisfy NIOSH hazardous drug

handling standards and EPA/RCRA waste management regulations.
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Hazard Profile & Waste Classification
Parameter Classification Operational Implication

Chemical Identity
Decitabine-15N4 (CAS: 2353-

33-5 for unlabeled)
Treat as parent compound.

NIOSH Status
Table 1 Hazardous Drug

(Antineoplastic)

Requires containment, double-

gloving, and respiratory

protection.

Radioactivity None (Stable Isotope)

DO NOT use radioactive waste

containers unless mixed with

radiolabels (e.g.,

,

).

RCRA Status
Hazardous Waste

(Characteristic/Listed*)

Must be incinerated at high

temperatures. Do not sewer.

Waste Code

Trace: Medical Waste (Yellow)

Bulk: Hazardous Waste

(Black/Purple)

Segregation depends on the

volume of residue (see

Decision Tree below).

*Note: While Decitabine is not federally P-listed or U-listed (EPA), it is universally managed as

hazardous chemical waste due to its cytotoxicity. Local/State regulations often mandate "Bulk

Chemotherapy" disposal protocols.

Waste Segregation Decision Tree
Effective disposal starts with accurate segregation. Mixing "trace" waste with "bulk" waste

escalates disposal costs, while putting "bulk" waste in "trace" bins violates safety regulations.
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Waste Item Generated

Is it mixed with
Radioactive Isotopes?

RADIOACTIVE WASTE
(Follow RSO Protocols)

Yes

Is it a Sharp?
(Needle, broken glass)

No

Is it Bulk Waste?
(>3% volume remaining,

spill cleanup, stock solutions)

No

CHEMO SHARPS
(Yellow Container)

Yes

BULK CHEMO WASTE
(Black/Purple Container)
High-Temp Incineration

Yes (Stock/Spills)

TRACE CHEMO WASTE
(Yellow Container)

Medical Waste Incineration

No (PPE/Empty Vials)

Click to download full resolution via product page

Figure 1: Decision logic for segregating Decitabine-15N4 waste streams. Note that "Trace" is

typically defined as empty containers with <3% residue by weight.
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Step-by-Step Disposal Protocols
Trace Waste (Empty Vials/Gloves):

Place empty vials (less than 3% residue) and outer gloves into a Yellow Trace

Chemotherapy Bin.

Mechanism: These are incinerated as medical waste.

Bulk Waste (Unused Stock/Contaminated Solids):

Any vial containing visible liquid (>3% volume) or heavily contaminated pads must go into

a Black (or Purple) RCRA Hazardous Waste Bin.

Mechanism: These are sent to a hazardous waste facility for high-temperature incineration

to destroy the cytotoxic molecule.

NEVER pour Decitabine-15N4 solutions down the sink.

Collection: Collect all liquid waste in a dedicated satellite accumulation container labeled

"Hazardous Waste - Cytotoxic (Decitabine)."

Compatibility: Decitabine is susceptible to hydrolysis.[2][3] Ensure the waste container is

compatible with the solvent matrix (e.g., DMSO, Methanol, or Water).

Disposal: Cap tightly when full and request EHS pickup for hazardous incineration.

Needles and syringes used with Decitabine-15N4 must be disposed of in a dedicated

Chemotherapy Sharps Container (usually yellow).

Do not recap needles.

Spill Management & Deactivation
In the event of a spill, immediate containment is critical to prevent aerosolization of the

cytotoxic powder or spread of the liquid.[4]

Deactivation Chemistry: Decitabine is unstable in aqueous alkaline solutions.
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Primary Deactivation:Sodium Hypochlorite (Bleach). A 2% to 5.25% solution effectively

degrades the cytosine analog structure through oxidation and hydrolysis.

Neutralization:Sodium Thiosulfate (1%). Used to neutralize the bleach residue, preventing

corrosion of stainless steel lab surfaces.

1. ALERT & EVACUATE
Notify personnel, restrict access

2. DON PPE
Double nitrile gloves, gown,

N95/P100 or PAPR

3. CONTAIN
Cover with absorbent pads

(Do not wipe yet)

4. DEACTIVATE
Apply 2% Bleach (Wait 10 min)

Then 1% Thiosulfate

5. CLEAN & DISPOSE
Absorb liquids, wash with soap/water.

All waste to BLACK BIN.

Click to download full resolution via product page

Figure 2: Emergency response workflow for Decitabine-15N4 spills.

Spill Protocol:

Isolate: Mark the area.

Protect: Wear double nitrile gloves, a tyvek gown, and respiratory protection (N95 minimum;

P100 preferred for powders).

Absorb: Place absorbent pads over the liquid.[4] If powder, cover with damp pads to prevent

dust.

Deactivate: Gently apply 2% Sodium Hypochlorite (Bleach) over the pads/area. Allow 10-15

minutes contact time for hydrolysis.

Neutralize: Apply 1% Sodium Thiosulfate to neutralize the bleach.

Disposal: Place all pads, gloves, and cleanup materials into the Black/Purple Bulk

Hazardous Waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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